Cas no 17734-04-2 (2-(3-sulfanylpropyl)phenol)

2-(3-Sulfanylpropyl)phenol is a sulfur-containing phenolic compound characterized by its unique molecular structure, combining a phenol group with a propylthiol substituent. This configuration imparts reactivity useful in organic synthesis, particularly in thiol-ene click chemistry and as a building block for functionalized aromatics. The presence of both phenolic and thiol groups allows for dual reactivity, enabling applications in polymer modification, ligand design, and bioactive molecule development. Its stability under controlled conditions and compatibility with various reaction conditions make it a versatile intermediate. The compound is typically handled under inert atmospheres due to the thiol group's sensitivity to oxidation.
2-(3-sulfanylpropyl)phenol structure
2-(3-sulfanylpropyl)phenol structure
Product Name:2-(3-sulfanylpropyl)phenol
CAS No:17734-04-2
MF:C9H12OS
MW:168.255981445313
CID:6349301
PubChem ID:20480681
Update Time:2025-05-20

2-(3-sulfanylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-sulfanylpropyl)phenol
    • EN300-1852064
    • SCHEMBL10540048
    • 17734-04-2
    • Inchi: 1S/C9H12OS/c10-9-6-2-1-4-8(9)5-3-7-11/h1-2,4,6,10-11H,3,5,7H2
    • InChI Key: DXJSUHWCRYKSIX-UHFFFAOYSA-N
    • SMILES: SCCCC1C=CC=CC=1O

Computed Properties

  • Exact Mass: 168.06088618g/mol
  • Monoisotopic Mass: 168.06088618g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 21.2Ų

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Additional information on 2-(3-sulfanylpropyl)phenol

2-(3-Sulfanylpropyl)phenol: A Comprehensive Overview

2-(3-Sulfanylpropyl)phenol (CAS No. 17734-04-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields, including pharmaceuticals, materials science, and chemical research. This compound, also known as 2-(3-mercaptopropyl)phenol, is characterized by its aromatic ring and a thiol group attached to a propyl chain. The combination of these functional groups imparts distinct chemical properties and potential applications.

The molecular formula of 2-(3-sulfanylpropyl)phenol is C9H12O2S, and its molecular weight is approximately 184.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits a characteristic odor. Its physical and chemical properties, such as solubility in organic solvents and reactivity with various reagents, make it an attractive candidate for a wide range of applications.

In the realm of pharmaceutical research, 2-(3-sulfanylpropyl)phenol has shown promise as a potential therapeutic agent. Recent studies have explored its antioxidant properties, which are attributed to the presence of the thiol group. Thiol groups are known for their ability to scavenge free radicals and protect cells from oxidative damage. This property makes 2-(3-sulfanylpropyl)phenol a potential candidate for the development of drugs targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant capabilities, 2-(3-sulfanylpropyl)phenol has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in various diseases. Research has shown that compounds with thiol groups can modulate inflammatory pathways by interacting with key signaling molecules. This suggests that 2-(3-sulfanylpropyl)phenol could be developed into anti-inflammatory drugs or used as an adjunct therapy in combination with existing treatments.

In the field of materials science, 2-(3-sulfanylpropyl)phenol has found applications in the synthesis of advanced materials. Its unique chemical structure allows it to serve as a building block for polymers and other functional materials. For example, it can be used in the synthesis of thiol-ene polymers, which are known for their excellent mechanical properties and tunable functionalities. These polymers have applications in areas such as coatings, adhesives, and biomedical devices.

The environmental impact of chemicals is an important consideration in their development and use. Studies on the biodegradability and toxicity of 2-(3-sulfanylpropyl)phenol have shown that it exhibits low toxicity to aquatic organisms and can be biodegraded under certain conditions. This makes it a more environmentally friendly option compared to some other chemicals with similar functionalities.

In conclusion, 2-(3-sulfanylpropyl)phenol (CAS No. 17734-04-2) is a multifaceted compound with potential applications in pharmaceuticals, materials science, and chemical research. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its behavior and potential uses, 2-(3-sulfanylpropyl)phenol is likely to play an increasingly important role in various scientific and industrial fields.

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